lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate
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Overview
Description
Lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate is a chemical compound with the molecular formula C8H13LiO5 It is a lithium salt of 1,3,3-trimethoxycyclobutane-1-carboxylic acid
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate typically involves the reaction of 1,3,3-trimethoxycyclobutane-1-carboxylic acid with a lithium-containing reagent. One common method is to react the acid with lithium hydroxide (LiOH) in an appropriate solvent such as water or an alcohol. The reaction is usually carried out at room temperature and yields the lithium salt as a product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would include steps for purification and isolation of the compound to ensure high purity and yield. Techniques such as crystallization or recrystallization may be employed to obtain the final product.
Chemical Reactions Analysis
Types of Reactions
Lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.
Reduction: Reduction reactions can convert the compound into reduced forms.
Substitution: The compound can participate in substitution reactions where one or more of its functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.
Substitution: Various nucleophiles or electrophiles can be used depending on the desired substitution reaction.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylate derivatives, while reduction could produce alcohols or other reduced forms.
Scientific Research Applications
Lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate has several scientific research applications:
Chemistry: It can be used as a reagent in organic synthesis and as a precursor for other chemical compounds.
Medicine: Research into its potential therapeutic uses, especially in the context of lithium’s known effects on mood stabilization and neurological conditions.
Industry: It may be used in the development of new materials or as an additive in various industrial processes.
Mechanism of Action
The mechanism of action of lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate involves its interaction with molecular targets and pathways within biological systems. Lithium ions (Li+) are known to affect several cellular processes, including:
Enzyme Inhibition: Lithium can inhibit enzymes such as glycogen synthase kinase 3 (GSK-3) and inositol monophosphatase.
Neurotransmitter Modulation: Lithium affects neurotransmitter systems, including glutamate and dopamine pathways, which are crucial for mood regulation and neurological function.
Comparison with Similar Compounds
Similar Compounds
Lithium Carbonate (Li2CO3): Commonly used in the treatment of bipolar disorder.
Lithium Citrate: Another lithium salt used for similar therapeutic purposes.
Lithium Orotate: A compound used in dietary supplements for its potential mood-stabilizing effects.
Uniqueness
Lithium(1+) 1,3,3-trimethoxycyclobutane-1-carboxylate is unique due to its specific chemical structure, which may confer distinct properties and applications compared to other lithium salts. Its trimethoxycyclobutane moiety could offer unique reactivity and interaction profiles in both chemical and biological contexts.
Properties
CAS No. |
2763776-64-1 |
---|---|
Molecular Formula |
C8H13LiO5 |
Molecular Weight |
196.1 |
Purity |
95 |
Origin of Product |
United States |
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